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molecular formula C13H20N2 B1275746 1-benzyl-N-methylpiperidin-4-amine CAS No. 7006-50-0

1-benzyl-N-methylpiperidin-4-amine

Cat. No. B1275746
CAS RN: 7006-50-0
M. Wt: 204.31 g/mol
InChI Key: RGEQSTMITLEXKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06747044B2

Procedure details

18.9 g of 1-benzyl-4-methylaminopiperidine in the form of the oil prepared in a) are taken up in 250 ml of methanol, combined with 8.3 g of cyclopropane carboxaldehyde and 11.3 g of sodium cyanoborohydride. The mixture is stirred for 5 hours at 40-50° C., then for about 16 hours at ambient temperature. It is then acidified with 2 N hydrochloric acid, evaporated to dryness in vacuo and the residue is taken up in water. It is washed with ether, made alkaline with concentrated sodium hydroxide solution and extracted with ether/ethyl acetate. The organic extract is dried over sodium sulphate and freed from solvents in vacuo. 22.7 g of 1-benzyl-4-(cyclopropylmethyl-methyl-amino)-piperidine are obtained as a yellowish oil.
Name
1-benzyl-4-methylaminopiperidine
Quantity
18.9 g
Type
reactant
Reaction Step One
Name
cyclopropane carboxaldehyde
Quantity
8.3 g
Type
reactant
Reaction Step Two
Name
sodium cyanoborohydride
Quantity
11.3 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methanol
Quantity
250 mL
Type
solvent
Reaction Step Five
Name
1-benzyl-4-(cyclopropylmethyl-methyl-amino)-piperidine

Identifiers

REACTION_CXSMILES
[CH2:1]([N:8]1[CH2:13][CH2:12][CH:11]([NH:14][CH3:15])[CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH:16]1([CH:19]=O)[CH2:18][CH2:17]1.C([BH3-])#N.[Na+].Cl>CO>[CH2:1]([N:8]1[CH2:13][CH2:12][CH:11]([N:14]([CH2:19][CH:16]2[CH2:18][CH2:17]2)[CH3:15])[CH2:10][CH2:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:2.3|

Inputs

Step One
Name
1-benzyl-4-methylaminopiperidine
Quantity
18.9 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CCC(CC1)NC
Step Two
Name
cyclopropane carboxaldehyde
Quantity
8.3 g
Type
reactant
Smiles
C1(CC1)C=O
Step Three
Name
sodium cyanoborohydride
Quantity
11.3 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Five
Name
methanol
Quantity
250 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
45 (± 5) °C
Stirring
Type
CUSTOM
Details
The mixture is stirred for 5 hours at 40-50° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
for about 16 hours at ambient temperature
Duration
16 h
CUSTOM
Type
CUSTOM
Details
evaporated to dryness in vacuo
WASH
Type
WASH
Details
It is washed with ether
EXTRACTION
Type
EXTRACTION
Details
extracted with ether/ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The organic extract
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
is dried over sodium sulphate

Outcomes

Product
Details
Reaction Time
 5 h
Name
1-benzyl-4-(cyclopropylmethyl-methyl-amino)-piperidine
Type
product
Smiles
C(C1=CC=CC=C1)N1CCC(CC1)N(C)CC1CC1
Measurements
Type Value Analysis
AMOUNT: MASS 22.7 g
YIELD: CALCULATEDPERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.